Cas no 72499-69-5 ([1]benzofuro[2,3-g]pyrrolo[2,1-c][1,2,4]benzotriazine)

• Product name: [1]benzofuro[2,3-g]pyrrolo[2,1-c][1,2,4]benzotriazine
• CAS No: 72499-69-5
• MF: C₁₆H₉N₃O
• MW: 259.262162923813
• CID: 977212
• PubChem ID: 335657

[1]benzofuro[2,3-g]pyrrolo[2,1-c][1,2,4]benzotriazine Chemical and Physical Properties

Names and Identifiers

• [1]benzofuro[2,3-g]pyrrolo[2,1-c][1,2,4]benzotriazine
• benzo[4',5']furo[3',2':4,5]benzo[1,2-e]pyrrolo[2,1-c][1,2,4]triazine
• (1)Benzofuro(2,3-g)pyrrolo(2,1-c)(1,2,4)benzotriazine
• AC1L7HXI
• UNII-RP0MU05Q5W
• Benzofuro(2,3-g)pyrrolo(2,1-C)(1,2,4)benzotriazine
• NSC 346213
• RP0MU05Q5W
• NSC-346213
• 72499-69-5
• DTXSID20222803
• NSC346213

• Inchi： InChI=1S/C16H9N3O/c1-2-5-14-10(4-1)11-8-12-13(9-15(11)20-14)19-7-3-6-16(19)18-17-12/h1-9H
• InChI Key： VDGWOCSQIGJOMJ-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(=C1)C3=CC4=C(C=C3O2)N5C=CC=C5N=N4

Computed Properties

• Exact Mass: 259.07467
• Monoisotopic Mass: 259.074561919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 43.3Ų

Experimental Properties

• PSA: 43.33
• LogP: 3.78190